Cas no 1172779-62-2 (4-{(2-Chloro-4-fluorophenyl)methylamino}butanoic Acid Hydrochloride)

• Product Name: 4-{(2-Chloro-4-fluorophenyl)methylamino}butanoic Acid Hydrochloride
• CAS No: 1172779-62-2
• MF: C₁₁H₁₄Cl₂FNO₂
• MW: 282.138764858246
• CID: 4574989
• PubChem ID: 42935487
• Update Time: 2025-05-23

4-{(2-Chloro-4-fluorophenyl)methylamino}butanoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{[(2-chloro-4-fluorophenyl)methyl]amino}butanoic acid hydrochloride
• AKOS016900468
• 1172779-62-2
• EN300-43473
• 4-{[(2-chloro-4-fluorophenyl)methyl]amino}butanoicacidhydrochloride
• 4-[(2-chloro-4-fluorophenyl)methylamino]butanoic acid;hydrochloride
• Z445129476
• 4-{(2-Chloro-4-fluorophenyl)methylamino}butanoic Acid Hydrochloride

• Inchi： 1S/C11H13ClFNO2.ClH/c12-10-6-9(13)4-3-8(10)7-14-5-1-2-11(15)16;/h3-4,6,14H,1-2,5,7H2,(H,15,16);1H
• InChI Key： IZXHWNDSAMZBLX-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCNCC1=CC=C(F)C=C1Cl.[H]Cl

Computed Properties

• Exact Mass: 281.0385622g/mol
• Monoisotopic Mass: 281.0385622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-{(2-Chloro-4-fluorophenyl)methylamino}butanoic Acid Hydrochloride

4-{(2-Chloro-4-fluorophenyl)methylamino}butanoic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1172779-62-2, known as 4-{(2-Chloro-4-fluorophenyl)methylamino}butanoic Acid Hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The long-chain structure of this molecule, combined with the presence of halogen substituents (chlorine and fluorine), contributes to its distinctive chemical behavior and biological activity.

Recent studies have highlighted the importance of molecular design in creating compounds with tailored pharmacokinetic profiles. The hydrochloride salt form of this compound is particularly advantageous for enhancing solubility and stability, making it more amenable for therapeutic use. Researchers have explored its potential as a neuroprotective agent, given its ability to modulate neurotransmitter systems and reduce oxidative stress in neuronal cells.

The synthesis of 4-{(2-Chloro-4-fluorophenyl)methylamino}butanoic Acid Hydrochloride involves a multi-step process that combines principles of organic synthesis and medicinal chemistry. Key steps include the formation of the phenyl ring with precise halogen substitution patterns, followed by the introduction of the methylamino group and subsequent acid hydrochloride formation. Advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry have been employed to confirm the molecular structure and purity.

From a pharmacological perspective, this compound exhibits interesting interactions with various biological targets. Preclinical studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The presence of fluorine atoms in the phenyl ring enhances the molecule's lipophilicity, which is crucial for crossing biological membranes and reaching target sites within the body.

In terms of safety and toxicity, extensive in vitro and in vivo assays have been conducted to assess the compound's profile. Results indicate that it has a favorable safety margin, with minimal adverse effects at therapeutic concentrations. These findings underscore its potential for further development as a pharmaceutical agent.

Looking ahead, ongoing research is focused on optimizing the compound's bioavailability and efficacy through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its therapeutic applications, particularly in the areas of neurology and oncology.